Cas no 2803828-62-6 (1-Ethyl-5-iodo-1H-imidazol-2-amine)

• Product Name: 1-Ethyl-5-iodo-1H-imidazol-2-amine
• CAS No: 2803828-62-6
• MF: C₅H₈IN₃
• MW: 237.041592597961
• CID: 6406943
• Update Time: 2025-10-28

1-Ethyl-5-iodo-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-iodo-1H-imidazol-2-amine

• Inchi： 1S/C5H8IN3/c1-2-9-4(6)3-8-5(9)7/h3H,2H2,1H3,(H2,7,8)
• InChI Key： LCZRSIKGHHURAV-UHFFFAOYSA-N
• SMILES： C1(N)N(CC)C(I)=CN=1

Experimental Properties

• Density: 2.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 347.5±34.0 °C(Predicted)
• pka: 6.85±0.50(Predicted)

Additional information on 1-Ethyl-5-iodo-1H-imidazol-2-amine

1-Ethyl-5-iodo-1H-imidazol-2-amine (CAS No. 2803828-62-6)

The compound 1-Ethyl-5-iodo-1H-imidazol-2-amine (CAS No. 2803828-62-6) is a heterocyclic amine derivative with a unique structural configuration that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the imidazole family, a class of five-membered aromatic rings containing two nitrogen atoms, which are widely studied for their versatile reactivity and potential applications in drug design and advanced materials.

Imidazoles are known for their ability to form stable complexes with metal ions, a property that has been exploited in the development of coordination polymers and metallo-drugs. The presence of an ethyliodide substituent in 1-Ethyl-5-iodo-1H-imidazol-2-amine introduces additional functional groups that enhance its chemical reactivity and biological activity. Recent studies have focused on the potential of this compound as a precursor for synthesizing novel anti-cancer agents, leveraging its ability to interact with DNA and inhibit key enzymes involved in tumor progression.

In terms of synthesis, 1-Ethyl-5-iodo-1H-imidazol-2-amine can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Researchers have optimized these methods to improve yield and purity, ensuring that the compound is readily available for further studies. The compound's stability under various conditions has also been thoroughly investigated, making it suitable for use in both laboratory and industrial settings.

One of the most promising applications of 1-Ethyl-5-Iodoimidazolium Amine lies in its potential as a building block for constructing bioactive molecules. For instance, its ability to act as a ligand in metalloenzyme mimics has opened new avenues in catalytic chemistry. Additionally, its role in the synthesis of fluorescent sensors for detecting heavy metal ions has been explored, highlighting its utility in environmental monitoring and analytical chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 1-Ethyl-Iodoimidazole Amine with unprecedented accuracy. These studies have revealed that the compound exhibits unique electronic characteristics that make it an ideal candidate for use in organic electronics. Specifically, its ability to participate in charge transfer processes suggests potential applications in organic photovoltaics and light-emitting diodes (OLEDs).

In conclusion, 1-Ethyl-Iodoimidazole Amine (CAS No. 2803828626) is a versatile compound with a wide range of applications across multiple disciplines. Its structural features, reactivity, and compatibility with modern synthetic methods make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and environmental technology. As ongoing studies continue to uncover new properties and uses for this compound, its significance within the scientific community is expected to grow further.